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An In-depth Technical Guide to N-(2-Chloro-2-phenylethyl)benzamide (CAS 68342-69-8)

Executive Summary
N-(2-Chloro-2-phenylethyl)benzamide is a distinct chemical entity within the broader,

pharmacologically significant class of benzamides. An extensive review of the scientific

literature reveals a notable scarcity of direct experimental data for this specific compound (CAS

68342-69-8). This guide, therefore, adopts a first-principles approach, leveraging established

chemical theory and robust comparative data from structurally analogous compounds. As your

Senior Application Scientist, my objective is to provide a predictive and practical framework for

researchers. This document outlines the compound's probable physicochemical properties,

proposes a detailed and logical synthetic workflow, establishes a rigorous analytical validation

strategy, and discusses its potential biological context. The central thesis is that the

compound's unique feature—a reactive benzylic chloride—distinguishes it from more stable

analogues and suggests specific avenues for investigation, particularly in areas where targeted

alkylation is a desired mechanistic feature.
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Molecular Profile and Predicted Physicochemical
Properties
The structure of N-(2-Chloro-2-phenylethyl)benzamide integrates three key moieties: a stable

benzamide core, a phenyl ring, and a chloro-substituted ethyl bridge. The most critical feature

from a chemical reactivity and potential biological activity standpoint is the secondary benzylic

chloride. Unlike a primary alkyl chloride, this group is significantly more labile and prone to

nucleophilic substitution, making the molecule a potential covalent modifier.

Chemical Identity
IUPAC Name: N-(2-Chloro-2-phenylethyl)benzamide

CAS Number: 68342-69-8

Molecular Formula: C₁₅H₁₄ClNO

Molecular Weight: 259.73 g/mol

Predicted Physicochemical Data
The following properties are inferred based on the analysis of its parent compound, N-(2-

phenylethyl)benzamide[1][2][3], and related chlorinated analogues. The introduction of a polar

C-Cl bond is expected to slightly alter these properties compared to the parent compound.
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Property
Predicted Value /
Observation

Rationale & Comparative
Insight

Appearance
White to off-white crystalline

solid

Consistent with the physical

state of similar benzamide

derivatives like N-(2-

phenylethyl)benzamide.[1][2]

Melting Point ~110-120 °C

The parent compound, N-(2-

phenylethyl)benzamide, melts

at 117-118 °C[1][3]. The

chloro-substitution may slightly

lower or alter this range. For

comparison, the isomeric N-(2-

Chloroethyl)benzamide melts

at 101-105°C.[4]

Solubility

Insoluble in water; Soluble in

organic solvents (DCM,

Chloroform, Ethanol, DMSO)

The hydrophobic nature of the

two phenyl rings and the

overall non-polar character will

dominate, leading to poor

aqueous solubility, a common

trait for this class of

compounds.[1][2]

Stability
Moderate. Sensitive to

moisture and nucleophiles.

The benzylic chloride is

susceptible to hydrolysis over

time and will readily react with

nucleophilic reagents. Store

under inert, anhydrous

conditions.

Proposed Synthesis and Purification Workflow
The most logical and established method for constructing the amide bond in this molecule is

the acylation of a suitable amine with benzoyl chloride, a variant of the Schotten-Baumann

reaction.[5][6] The key challenge lies in the synthesis or acquisition of the requisite amine

precursor, 2-chloro-2-phenylethan-1-amine, which is not readily available commercially.
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A plausible synthetic route would therefore involve a multi-step process, as outlined below.

Synthesis Stage

Purification & Isolation

Styrene Oxide

Azide Opening (e.g., NaN3)

2-Azido-1-phenylethanol

Chlorination (e.g., SOCl2)

1-Azido-2-chloro-1-phenylethane

Azide Reduction (e.g., H2/Pd-C or Staudinger)

2-Chloro-2-phenylethan-1-amine
(Key Precursor)

Amide Coupling
(Base, e.g., Et3N in DCM)

Benzoyl Chloride

Crude Product

Aqueous Workup
(Dilute HCl, NaHCO3, Brine)

Drying (Na2SO4) & Solvent Evaporation

Silica Gel Column Chromatography

Pure N-(2-Chloro-2-phenylethyl)benzamide

Click to download full resolution via product page
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Caption: Proposed multi-step synthesis and purification workflow.

Detailed Experimental Protocol: Amide Coupling
This protocol describes the final step of the synthesis, assuming the successful preparation of

the key amine precursor.

Materials:

2-Chloro-2-phenylethan-1-amine (1.0 eq)

Benzoyl Chloride (1.1 eq)

Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.5 eq)

Anhydrous Dichloromethane (DCM)

Standard laboratory glassware, magnetic stirrer, and an ice bath

Procedure:

Dissolution: Dissolve 2-chloro-2-phenylethan-1-amine in anhydrous DCM in a round-bottom

flask under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C using an

ice bath.

Base Addition: Add the base (e.g., Triethylamine) to the solution and stir for 5 minutes. The

base acts as a scavenger for the HCl byproduct generated during the reaction.

Acyl Chloride Addition: Add benzoyl chloride dropwise to the stirring solution, ensuring the

temperature remains below 5 °C. The dropwise addition is critical to control the exothermic

reaction.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC)

until the starting amine is consumed (typically 2-4 hours).

Workup:
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Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove

excess base), saturated NaHCO₃ solution (to remove excess benzoyl chloride), and brine.

Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄).

Isolation: Filter off the drying agent and concentrate the organic solvent under reduced

pressure to yield the crude product.

Purification: Purify the crude residue using silica gel column chromatography (e.g., using a

hexane/ethyl acetate gradient) to obtain the pure N-(2-Chloro-2-phenylethyl)benzamide.

Analytical Characterization and Quality Control
For a compound with limited reference data, a comprehensive and multi-faceted analytical

approach is non-negotiable to ensure unambiguous structural confirmation and assess purity.

[5]
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Structural Elucidation

Purity Assessment

Crude Synthetic Product 1H & 13C NMR
(Connectivity)

HRMS
(Molecular Formula)

FTIR
(Functional Groups)

HPLC-UV
(Purity >95%)

TLC
(Spot Analysis)

Characterized Compound
(CAS 68342-69-8)

Click to download full resolution via product page

Caption: Orthogonal analytical workflow for structural validation.

Predicted Spectroscopic Data
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Technique Predicted Signature Interpretation

¹H NMR

~8.0-7.4 ppm (m, 10H):

Aromatic protons. ~6.5-7.0

ppm (d, 1H): Amide N-H

proton. ~5.2 ppm (t, 1H):

Benzylic proton (Ar-CH-Cl).

~3.8 ppm (m, 2H): Methylene

protons (-CH₂-NH).

The key diagnostic signal is

the benzylic proton, shifted

downfield due to the adjacent

chlorine atom. Its coupling to

the adjacent methylene

protons will confirm the

structure.

¹³C NMR

~167 ppm: Amide carbonyl

(C=O). ~140-125 ppm:

Aromatic carbons. ~60 ppm:

Benzylic carbon (Ar-CH-Cl).

~45 ppm: Methylene carbon (-

CH₂-NH).

The chemical shifts of the two

aliphatic carbons are highly

diagnostic for this specific

isomer.

FTIR (cm⁻¹)

~3300 cm⁻¹: N-H stretch.

~3050 cm⁻¹: Aromatic C-H

stretch. ~1640 cm⁻¹: Amide I

band (C=O stretch). ~1540

cm⁻¹: Amide II band (N-H

bend). ~750-690 cm⁻¹: C-Cl

stretch.

The presence of the strong

carbonyl absorption and the N-

H stretch are definitive for the

benzamide core.[7]

Mass Spec.

[M]+• at m/z 259/261:

Molecular ion peak showing

the characteristic ~3:1 isotopic

pattern for a single chlorine

atom. Key Fragments: Loss of

HCl (m/z 223), cleavage

yielding benzoyl cation (m/z

105).

High-resolution mass

spectrometry (HRMS) should

be used to confirm the

elemental composition

(C₁₅H₁₄ClNO) with high

accuracy.

Inferred Biological Activity and Research Context
While no direct biological studies exist for N-(2-Chloro-2-phenylethyl)benzamide, the

benzamide scaffold is prevalent in numerous biologically active molecules with applications as
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antimicrobial, anti-inflammatory, and anticancer agents.[8][9]

The most compelling feature of this molecule is the reactive benzylic chloride. This functional

group can act as an electrophile, capable of forming a covalent bond with nucleophilic residues

(e.g., cysteine, histidine, lysine) found in protein active sites. This opens up several hypotheses

for its potential biological role:

Covalent Enzyme Inhibitor: The compound could be investigated as an irreversible or

covalent inhibitor for enzyme families where such a mechanism is validated, such as certain

proteases or kinases.

Anticancer Agent: The presence of an alkylating agent is a feature of some

chemotherapeutics. For instance, N-(2-aminophenyl)-4-(bis(2-chloroethyl)amino)benzamide,

which also contains a reactive chloroethyl group, was developed as a histone deacetylase

(HDAC) inhibitor with cytotoxic properties.[10]

Chemical Probe: It could be used as a chemical probe to identify and label novel binding

pockets in protein targets.

Safety, Handling, and Storage
Based on Safety Data Sheets (SDS) for structurally related benzamides and chlorinated

hydrocarbons, the following precautions are strongly advised.[11][12][13]

Hazard Assessment
Acute Toxicity: Likely harmful if swallowed or inhaled.

Irritation: Expected to cause skin and serious eye irritation.

Mutagenicity: Suspected of causing genetic defects. The alkylating nature of the benzylic

chloride moiety warrants treating this compound as a potential mutagen until proven

otherwise.

Recommended Procedures
Engineering Controls: Handle exclusively in a certified chemical fume hood.
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Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and chemical safety goggles.

Handling: Avoid creating dust. Use appropriate weighing procedures (e.g., weighing in a

contained space).

Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and

federal regulations.

Storage and Stability
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and moisture to

prevent degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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